tert-Butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C14H23NO4/c1-13(2,3)19-12(17)15-6-4-14(5-7-18-10-14)11(8-15)9-16/h9,11H,4-8,10H2,1-3H3
• InChI Key: UTJKONTWPWFPNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCOC2)C(C1)C=O
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol
• CAS RN: 2219379-72-1

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H23NO4/c1-13(2,3)19-12(17)15-6-4-14(5-7-18-10-14)11(8-15)9-16/h9,11H,4-8,10H2,1-3H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Analysis

tert-Butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is involved in the synthesis of various biologically active heterocyclic compounds. The compound reacts with N,N-dimethylformamide dimethyl acetal, leading to isomeric condensation products, highlighting its role in producing complex organic compounds (Moskalenko & Boev, 2012). Additionally, this compound and related intermediates are valuable for further selective derivation on the azetidine and cyclobutane rings, providing access to chemical spaces complementary to piperidine ring systems, thus facilitating the creation of novel compounds (Meyers et al., 2009).

Conformational Studies and Absolute Configuration Assignment

The compound's derivatives play a crucial role in conformational studies and the assignment of absolute configurations. For instance, the absolute configurations of 8-tert-butyl-2-hydroxy-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]dec-6-en-10-one and its esters were determined using NMR spectroscopy, providing valuable insights into the stereochemistry of complex molecules (Jakubowska et al., 2013). Moreover, studies on 3,6-dihydro-2H-1,4-oxazin-2-one fragments in various enantiomers of related compounds help understand the conformational preferences of these heterocyclic moieties, beneficial for designing biologically active compounds (Żesławska et al., 2017).

Crystallographic Analysis and Supramolecular Arrangements

Crystallographic analysis of tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate revealed its mirror symmetry and provided insight into the hexahydropyrimidine ring's conformation, contributing to the understanding of molecular structures and their implications (Dong et al., 1999). In a different study, the relationship between molecular structure and crystal structure of various cyclohexane-5-spirohydantoin derivatives was discussed, highlighting the impact of substituents on supramolecular arrangements and emphasizing the structural versatility of these compounds (Graus et al., 2010).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.